Cas no 2580207-50-5 (tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2580207-50-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6437955
• PubChem ID: 165886155
• Update Time: 2025-06-08

tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726405
• tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• 2580207-50-5

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)7-11-6-13(12-7)5-4-10/h6H,4-5,10H2,1-3H3
• InChI Key： PKFLTDFHGYSUBA-UHFFFAOYSA-N
• SMILES： O(C(C1N=CN(CCN)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate

Introduction to Tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2580207-50-5)

Tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2580207-50-5, belongs to the triazole class of heterocyclic compounds. The structural features of this molecule, particularly its tert-butyl group and the presence of both an aminoethyl side chain and a carboxylate functional group, make it a versatile intermediate in the synthesis of biologically active molecules.

The 1H-1,2,4-triazole core is a key pharmacophore that has been extensively studied for its potential in drug development. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The incorporation of the tert-butyl group enhances the lipophilicity and metabolic stability of the molecule, while the aminoethyl moiety introduces a polar region that can interact with biological targets such as enzymes and receptors. The carboxylate group further increases the solubility and reactivity of the compound, making it valuable for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazole scaffolds. One of the most promising areas has been the exploration of triazole-based compounds as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. Studies have shown that Tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate exhibits inhibitory activity against certain kinases by binding to their active sites and disrupting their function.

Moreover, the compound has shown potential in preclinical studies as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The aminoethyl side chain of this molecule is believed to interact with inflammatory cytokines and modulate immune responses. Preliminary experiments have demonstrated that derivatives of this compound can reduce pro-inflammatory cytokine production in vitro, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl group not only enhances lipophilicity but also provides steric hindrance that can improve binding affinity to biological targets. This feature has been exploited in the design of small-molecule inhibitors where precise spatial orientation is crucial for effective interaction with proteins. Additionally, the carboxylate group allows for further functionalization via esterification or amidation reactions, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry have also facilitated the study of Tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate. Molecular docking simulations have been used to predict how this compound interacts with various protein targets. These simulations have helped researchers identify key residues involved in binding and have guided the design of more potent analogs. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is essential for understanding its reactivity and mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination or carboxylation. The use of catalytic methods has also been explored to improve efficiency and reduce waste. Green chemistry principles have been increasingly applied in these synthetic processes to minimize environmental impact.

In conclusion,Tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2580207-50-5) represents a promising candidate for further pharmaceutical development. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.